Cas no 89423-12-1 (1H-Isoindole-1,3(2H)-dione, 2-heptadecyl-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-heptadecyl-
• CAS No: 89423-12-1
• MF: C₂₅H₃₉NO₂
• MW: 385.582667589188
• CID: 601435
• PubChem ID: 13117043
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-heptadecyl-
• 2-heptadecylisoindole-1,3-dione
• DTXSID50519258
• 89423-12-1
• 2-Heptadecyl-1H-isoindole-1,3(2H)-dione
• SCHEMBL10731237

• Inchi： 1S/C25H39NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-21-26-24(27)22-19-16-17-20-23(22)25(26)28/h16-17,19-20H,2-15,18,21H2,1H3
• InChI Key： XMOGPBIAULKRPV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 385.298079487g/mol
• Monoisotopic Mass: 385.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 37.4Ų